(4-(pyrrolidin-1-ylsulfonyl)phenyl)(2-((3-(trifluoromethyl)benzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone

• IUPAC Name: (4-pyrrolidin-1-ylsulfonylphenyl)-[2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• InChI: InChI=1S/C22H22F3N3O3S2/c23-22(24,25)18-5-3-4-16(14-18)15-32-21-26-10-13-28(21)20(29)17-6-8-19(9-7-17)33(30,31)27-11-1-2-12-27/h3-9,14H,1-2,10-13,15H2
• InChI Key: YXFCLUTZVWUAOH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)N3CCN=C3SCC4=CC(=CC=C4)C(F)(F)F
• Molecular Formula: C22H22F3N3O3S2
• Molecular Weight: 497.6 g/mol
• CAS No.: 851805-84-0

Description

(4-(pyrrolidin-1-ylsulfonyl)phenyl)(2-((3-(trifluoromethyl)benzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone is a useful research compound. Its molecular formula is C22H22F3N3O3S2 and its molecular weight is 497.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Optical Properties

One study describes the one-pot synthesis of 1,3-diarylated imidazo[1,5-a]pyridine derivatives , which were analyzed for their optical properties. These compounds showed significant Stokes' shift range, indicating potential applications in luminescent materials (Volpi et al., 2017).

Antimicrobial and Antimycobacterial Activities

Another research effort focused on the synthesis of [2-(substituted phenyl)-imidazol-1-yl]-pyridin-3-yl-methanones and evaluated their antimicrobial and antimycobacterial activities. These compounds exhibited promising activity, suggesting potential therapeutic applications (Narasimhan et al., 2011).

Anticonvulsant Agents

A different study synthesized (5-amino-1, 2, 4-triazin-6-yl)(2-(benzo[d] isoxazol-3-yl) pyrrolidin-1-yl)methanone derivatives as sodium channel blockers and anticonvulsant agents. The compounds showed high potency in the maximal electroshock (MES) test, indicating their potential as anticonvulsant drugs (Malik & Khan, 2014).

Tubulin Polymerization Inhibitors

Further research introduced (3-(1H-benzo[d]imidazol-2-yl))/(3-(3H-imidazo[4,5-b]pyridin-2-yl))-(1H-indol-5-yl)(3,4,5-trimethoxyphenyl)methanone conjugates as tubulin polymerization inhibitors. These conjugates showed considerable antiproliferative activity on various cancer cell lines, highlighting their potential as cancer therapeutic agents (Mullagiri et al., 2018).

Mechanism of Action

Target of Action

The compound contains a pyrrolidine ring, which is a common structural motif in many biologically active compounds . The pyrrolidine ring can contribute to the stereochemistry of the molecule and increase the three-dimensional coverage due to the non-planarity of the ring . This can lead to different biological profiles of drug candidates, due to the different binding mode to enantioselective proteins .

Mode of Action

The mode of action would depend on the specific targets of the compound. Generally, the compound would interact with its targets, leading to changes in the targets’ function. The presence of a pyrrolidine ring could potentially enhance the compound’s binding affinity to its targets .

Biochemical Pathways

The specific biochemical pathways affected by the compound would depend on its targets. Compounds containing a pyrrolidine ring have been found to have various biological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound would depend on its chemical structure. The presence of a pyrrolidine ring could potentially enhance the compound’s bioavailability .

Future Directions

Future research could focus on exploring the biological activity of this compound and optimizing its properties for potential therapeutic applications.